Cas no 113740-61-7 (Cetirizine EP Impurity B)

• Product Name: Cetirizine EP Impurity B
• CAS No: 113740-61-7
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• CID: 1081011
• PubChem ID: 25063264
• Update Time: 2025-10-23

Cetirizine EP Impurity B Chemical and Physical Properties

Names and Identifiers

• iperazineacetic acid, 4-[(4- chlorophenyl)phenylmethyl]-
• 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)acetic acid
• 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetic acid
• CETIRIZINE DIHYDROCHLORIDE IMPURITY B
• De(carboxymethoxy) Cetirizine Acetic Acid
• Cetirizine EP Impurity B
• Cetirizine impurity B HCl
• Cetirizine Impurity B 2HCL
• CETIRIZINE HYDROCHLORIDE IMPURITY, CETIRIZINE ACETIC ACID- [USP IMPURITY]
• CETIRIZINE DIHYDROCHLORIDE IMPURITY B [EP IMPURITY]
• UNII-8AO4AEB0V4
• (RS)-2-(4-((4-CHLOROPHENYL)PHENYLMETHYL)PIPERAZIN-1-YL)ACETIC ACID
• Levocetirizine Impurity 3
• 113740-61-7
• (+/-)-2-(4-((4-CHLOROPHENYL)PHENYLMETHYL)PIPERAZIN-1-YL)ACETIC ACID
• DB-329270
• [4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]acetic acid
• 4-[(4-Chlorophenyl)phenylmethyl]-1-piperazineacetic Acid Dihydrochloride
• Cetirizine acetic acid
• Q27270117
• SCHEMBL4136017
• Cetirizine Impurity B
• 4-[(4-Chlorophenyl)phenylmethyl]-1-piperazineacetic acid
• 8AO4AEB0V4

• Inchi： 1S/C19H21ClN2O2/c20-17-8-6-16(7-9-17)19(15-4-2-1-3-5-15)22-12-10-21(11-13-22)14-18(23)24/h1-9,19H,10-14H2,(H,23,24)
• InChI Key： NBQBQRKLQXVPIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 344.1291556g/mol
• Monoisotopic Mass: 344.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Cetirizine EP Impurity B

Cetirizine EP Impurity B: A Comprehensive Overview

Cetirizine EP Impurity B, also known by its CAS number 113740-61-7, is a compound of significant interest in the pharmaceutical industry. This impurity is associated with Cetirizine, a widely used second-generation antihistamine. The compound is classified as an impurity due to its structural similarity to Cetirizine, but it plays a critical role in the quality control and manufacturing processes of pharmaceuticals. Understanding the properties, synthesis, and applications of Cetirizine EP Impurity B is essential for ensuring the safety and efficacy of medications.

Recent studies have highlighted the importance of identifying and controlling impurities like Cetirizine EP Impurity B in drug manufacturing. These impurities can arise during the synthesis process or from degradation products, and their presence can impact the stability and bioavailability of the final drug product. Researchers have developed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to detect and quantify these impurities at trace levels. This has significantly improved the quality assurance processes in the pharmaceutical industry.

The synthesis of Cetirizine EP Impurity B involves a multi-step chemical process, often starting from intermediate compounds like piperidine derivatives. The exact mechanism of its formation is still under investigation, but it is believed to result from side reactions during the synthesis of Cetirizine. Understanding these side reactions is crucial for optimizing production processes and minimizing impurity formation. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing Cetirizine and its related compounds.

In terms of applications, Cetirizine EP Impurity B serves as a reference standard for quality control in pharmaceutical manufacturing. It helps ensure that the final product meets regulatory requirements for purity and potency. Additionally, this compound is used in pharmacokinetic studies to assess the impact of impurities on drug metabolism and pharmacokinetics. Recent research has focused on the pharmacokinetic profile of Cetirizine and its impurities, providing valuable insights into their absorption, distribution, metabolism, and excretion (ADME) properties.

The structural characterization of Cetirizine EP Impurity B has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed information about its molecular structure, which is critical for understanding its chemical behavior. The compound's structure resembles that of Cetirizine but with specific modifications that influence its physical and chemical properties.

From an environmental perspective, the disposal and handling of Cetirizine EP Impurity B must adhere to strict regulations to prevent contamination of water sources and soil. Researchers are exploring eco-friendly methods for waste management in pharmaceutical production, including biodegradation and advanced oxidation processes. These efforts aim to minimize the environmental footprint of drug manufacturing while ensuring compliance with global regulatory standards.

In conclusion, Cetirizine EP Impurity B (CAS No: 113740-61-7) is a critical component in the quality control and manufacturing of Cetirizine-based medications. Its identification, characterization, and control are essential for maintaining drug quality and patient safety. Ongoing research continues to shed light on its properties, applications, and environmental impact, contributing to advancements in pharmaceutical science.